Cas no 174264-62-1 (Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)-)

Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)-, is a fluorinated aromatic alcohol with a hydroxyl group at the 2-position and a trifluoromethoxy substituent at the 5-position of the benzene ring. This compound is of interest in synthetic chemistry due to its unique electronic and steric properties, imparted by the trifluoromethoxy group, which enhances lipophilicity and metabolic stability. The presence of both hydroxyl and trifluoromethoxy functionalities makes it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. Its structural features enable selective modifications, facilitating the development of bioactive molecules with improved binding affinity and pharmacokinetic profiles. The compound's stability under various reaction conditions further underscores its utility in advanced synthetic applications.

Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)- structure

174264-62-1 structure

Product Name:Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)-

CAS No:174264-62-1

MF:C₈H₇F₃O₃

MW:208.134593248367

CID:1359194

PubChem ID:11694149

Update Time:2025-10-15

Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)-
- CS-0378128
- SCHEMBL1905592
- OTEPOBZTTWZMFK-UHFFFAOYSA-N
- 174264-62-1
- 2-Hydroxy-5-(trifluoromethoxy)benzyl alcohol
- 2-(hydroxymethyl)-4-(trifluoromethoxy)phenol
- Inchi： 1S/C8H7F3O3/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3,12-13H,4H2
- InChI Key： OTEPOBZTTWZMFK-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=C(C(CO)=C1)O)(F)F

Computed Properties

Exact Mass: 208.03471
Monoisotopic Mass: 208.03472857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69

Benzenemethanol, 2-hydroxy-5-(trifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014001081-250mg	2-Hydroxy-5-(trifluoromethoxy)benzyl alcohol	174264-62-1	97%	250mg	504.00 USD	2021-06-22
Alichem	A014001081-500mg	2-Hydroxy-5-(trifluoromethoxy)benzyl alcohol	174264-62-1	97%	500mg	863.90 USD	2021-06-22
Alichem	A014001081-1g	2-Hydroxy-5-(trifluoromethoxy)benzyl alcohol	174264-62-1	97%	1g	1,490.00 USD	2021-06-22